lithium(1+) 2-(5-cyanopyridin-2-yl)acetate
Overview
Description
Lithium(1+) 2-(5-cyanopyridin-2-yl)acetate is an organometallic compound that combines lithium with a cyanopyridine derivative
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of lithium(1+) 2-(5-cyanopyridin-2-yl)acetate typically involves the reaction of 2-(5-cyanopyridin-2-yl)acetic acid with a lithium base, such as lithium hydroxide or lithium carbonate. The reaction is usually carried out in an organic solvent like tetrahydrofuran (THF) under inert atmosphere conditions to prevent moisture and oxygen from interfering with the reaction .
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same basic reaction but may include additional steps for purification and quality control to ensure the final product meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
Lithium(1+) 2-(5-cyanopyridin-2-yl)acetate can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can convert the nitrile group to an amine.
Substitution: The acetate group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are often used.
Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .
Scientific Research Applications
Lithium(1+) 2-(5-cyanopyridin-2-yl)acetate has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, particularly in the context of lithium’s known effects on mood stabilization.
Industry: Utilized in the development of new materials, including polymers and advanced composites.
Mechanism of Action
The mechanism of action of lithium(1+) 2-(5-cyanopyridin-2-yl)acetate involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate biochemical pathways by binding to specific sites, thereby influencing cellular processes. The exact pathways and targets depend on the context of its application, whether in biological systems or material science.
Comparison with Similar Compounds
Similar Compounds
Lithium acetate: A simpler lithium salt used in various chemical reactions.
2-(5-cyanopyridin-2-yl)acetic acid: The parent compound without the lithium ion.
Lithium pyridine derivatives: Other compounds where lithium is combined with different pyridine derivatives.
Uniqueness
Lithium(1+) 2-(5-cyanopyridin-2-yl)acetate is unique due to the presence of both lithium and the cyanopyridine moiety, which imparts distinct chemical and physical properties. This combination allows for specific interactions in both organic synthesis and potential biological applications, setting it apart from simpler lithium salts or pyridine derivatives .
Properties
CAS No. |
2703782-20-9 |
|---|---|
Molecular Formula |
C8H5LiN2O2 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
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